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Compound of Interest

Compound Name: Fluorescein O-methacrylate

Cat. No.: B1598631 Get Quote

For researchers, scientists, and professionals in drug development, Fluorescein O-
methacrylate (FOM) has emerged as a important fluorescent monomer. Its utility in the

synthesis of fluorescent polymers and nanoparticles has led to significant advancements in

cellular imaging, biosensing, and targeted drug delivery. This technical guide provides an in-

depth overview of FOM, including its chemical and physical properties, a list of commercial

suppliers, and detailed experimental protocols for its application.

Core Properties of Fluorescein O-methacrylate
Fluorescein O-methacrylate is a derivative of the well-known fluorescein dye, functionalized

with a methacrylate group. This structural feature allows it to be readily polymerized into

various macromolecular architectures. FOM is particularly noted for its pH-sensitive

fluorescence, making it an excellent candidate for developing sensors that can operate within

physiological ranges.[1][2][3]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Fluorescein O-methacrylate is presented in the

table below for easy comparison.
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Property Value References

CAS Number 480439-15-4 [1][2][4][5]

Molecular Formula C₂₄H₁₆O₆ [1][4][5]

Molecular Weight 400.38 - 400.4 g/mol [1][2][4][6]

Purity ≥95% [3][7]

Appearance Solid [7]

Melting Point 227-232 °C [7]

Excitation Wavelength (λmax) ~490 nm [1][3][7][8]

Emission Wavelength ~520 nm [1][3][8]

Storage Temperature
2-8°C (short term), -20°C to

-80°C (stock solutions)
[7][8]

Commercial Availability
Fluorescein O-methacrylate is available from a number of reputable chemical suppliers.

Researchers can acquire this compound from the following vendors:

Smolecule[1]

Benchchem[2]

Santa Cruz Biotechnology[4][5]

MedChemExpress[8]

Sigma-Aldrich[3][7][9]

Polymer Source[10]

It is recommended to request a certificate of analysis from the supplier to ensure the purity and

quality of the compound for experimental use.
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Synthesis and Polymerization Protocols
The primary route for synthesizing Fluorescein O-methacrylate is through the direct

esterification of fluorescein with a reactive derivative of methacrylic acid, such as methacryloyl

chloride.[2] This reaction requires anhydrous conditions to prevent hydrolysis and is often

carried out in the presence of a dehydrating agent.[1]

Once synthesized, FOM can be polymerized using several techniques to create fluorescent

materials.

Experimental Protocol: Free Radical Polymerization of
FOM
This protocol describes a typical solution polymerization of Fluorescein O-methacrylate.

Materials:

Fluorescein O-methacrylate (FOM)

A comonomer (e.g., methyl methacrylate, N-isopropylacrylamide)

A thermal initiator, such as Azobisisobutyronitrile (AIBN)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

Inert gas (Nitrogen or Argon)

Reaction vessel with a condenser and magnetic stirrer

Heating mantle or oil bath

Methodology:

Dissolve the desired amounts of Fluorescein O-methacrylate and the comonomer in the

anhydrous solvent within the reaction vessel.

Add the thermal initiator (AIBN) to the solution. The concentration will depend on the desired

molecular weight of the polymer.
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De-gas the solution by bubbling with an inert gas for at least 30 minutes to remove any

dissolved oxygen, which can inhibit the polymerization.

Heat the reaction mixture to the appropriate temperature (typically 60-80°C for AIBN) under

an inert atmosphere.[2]

Allow the polymerization to proceed for the desired time, which can range from a few hours

to overnight.

Terminate the reaction by cooling the mixture to room temperature and exposing it to air.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol,

hexane).

Collect the polymer by filtration and dry it under vacuum.

Purify the polymer by redissolving it in a suitable solvent and re-precipitating it to remove any

unreacted monomers and initiator residues. Dialysis can also be used for purification,

particularly for water-soluble polymers.[2]

Characterization Techniques
To ensure the successful synthesis and polymerization of FOM, a suite of characterization

techniques should be employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical

structure of the monomer and the successful incorporation into a polymer backbone. The

disappearance of vinyl proton signals around 5.7 and 6.1 ppm in ¹H NMR indicates

successful polymerization.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the characteristic functional

groups present in the monomer and polymer.[1]

Photoluminescence Spectroscopy: Measures the excitation and emission spectra to confirm

the fluorescent properties of the material.[1]

UV-Vis Spectroscopy: Assesses the pH-dependent absorbance shifts, which is crucial for

pH-sensing applications.[2]
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Dynamic Light Scattering (DLS): Determines the size of nanoparticles when FOM is

polymerized into such structures.[2]

Applications in Research and Drug Development
The unique properties of Fluorescein O-methacrylate have led to its use in a variety of

applications.

Fluorescent Nanoparticles for Cellular Imaging and Drug
Delivery
FOM can be copolymerized with other monomers to create amphiphilic polymers that self-

assemble into fluorescent nanoparticles in aqueous environments.[1] These nanoparticles can

encapsulate therapeutic agents for targeted drug delivery. The inherent fluorescence of the

nanoparticles allows for real-time tracking of their biodistribution and cellular uptake using

techniques like fluorescence microscopy and flow cytometry.[1][3]

Development of pH-Sensitive Biosensors
The pH sensitivity of fluorescein makes FOM an ideal building block for optical pH sensors.[2]

These sensors can be fabricated by immobilizing FOM-containing polymers onto solid

supports, such as optical fibers.[11] The fluorescence intensity of the sensor changes in

response to pH variations, allowing for the monitoring of pH in biological environments.[12]

Visualizing Workflows with Fluorescein O-
methacrylate
The following diagrams, generated using the DOT language, illustrate key experimental and

logical workflows involving Fluorescein O-methacrylate.

Reactants

Esterification Fluorescein O-methacrylate
(FOM)

Free Radical
Polymerization Fluorescent Polymer
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Workflow for the development and application of a FOM-based pH biosensor.
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Logical workflow for the development of a FOM-based drug delivery system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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